Cas no 879049-43-1 (4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide)

• Product Name: 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide
• CAS No: 879049-43-1
• MF: C₁₄H₁₅ClN₂O₃S
• MW: 326.798501253128
• CID: 5437484
• PubChem ID: 6499713
• Update Time: 2025-05-25

4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-propoxy-N-(3-pyridinyl)benzenesulfonamide
• 879049-43-1
• JFIDEEWTSNOBIS-UHFFFAOYSA-N
• [(4-chloro-3-propoxyphenyl)sulfonyl]-3-pyridylamine
• 4-chloro-3-propoxy-N-pyridin-3-ylbenzenesulfonamide
• 4-chloro-3-propoxy-N-(pyridin-3-yl)benzenesulfonamide
• Z969651182
• VU0513118-1
• AKOS000602492
• F3202-0108
• AP-263/43505290
• 4-Chloro-3-propoxy-N-3-pyridinylbenzenesulfonamide
• 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C14H15ClN2O3S/c1-2-8-20-14-9-12(5-6-13(14)15)21(18,19)17-11-4-3-7-16-10-11/h3-7,9-10,17H,2,8H2,1H3
• InChI Key： JFIDEEWTSNOBIS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CN=C2)(=O)=O)=CC=C(Cl)C(OCCC)=C1

Computed Properties

• Exact Mass: 326.0491912g/mol
• Monoisotopic Mass: 326.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.9±55.0 °C(Predicted)
• pka: 6.83±0.40(Predicted)

Additional information on 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide

Introduction to 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 879049-43-1)

4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 879049-43-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, including its chloro, propoxy, and pyridinyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 4-position, a propoxy group at the 3-position, and an N-(pyridin-3-yl)benzene-1-sulfonamide moiety. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the pyridinyl group, in particular, suggests potential for binding to proteins and enzymes, a key consideration in drug design.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide has been investigated for its potential role in inhibiting enzymes and receptors involved in cancer progression, inflammation, and other pathological conditions. Its sulfonamide functional group is known to enhance binding affinity and selectivity, which are crucial factors in the design of effective therapeutic agents.

One of the most compelling aspects of 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide is its ability to interact with multiple targets within biological systems. This polypharmacicity can be advantageous in treating complex diseases that involve multiple pathways. For instance, studies have shown that this compound may exhibit inhibitory effects on kinases and other enzymes that are overexpressed in tumor cells. By targeting these enzymes, 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide could potentially disrupt signaling cascades that drive cell proliferation and survival.

The synthesis of 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The introduction of the chloro group at the 4-position of the benzene ring is typically achieved through electrophilic aromatic substitution reactions. Subsequently, the propoxy group is installed via nucleophilic aromatic substitution or other suitable methods. The final step involves the attachment of the N-(pyridin-3-yl)benzene-1-sulfonamide moiety, which often requires protective group strategies to ensure regioselectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-chloro-3-propoxy-N-(pyridin-3-yl)benzene-1-sulfonamide with greater accuracy before conducting wet-lab experiments. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including those involved in cancer metabolism and immune responses. These computational insights have guided experimental efforts and helped optimize the compound's structure for improved efficacy.

In clinical settings, 4-chloro-3-propoxy-N-(pyridin-3-yllbenezenesulfonamide (CAS No. 87904943) is being evaluated in preclinical models to assess its safety and pharmacokinetic properties. Preliminary results suggest that it exhibits favorable solubility and metabolic stability, which are essential for its formulation as an oral or injectable drug. Additionally, its potential to cross cell membranes makes it a promising candidate for treating diseases that affect tissues beyond the bloodstream.

The role of sulfonamides in medicinal chemistry cannot be overstated. These compounds have a long history of use in treating bacterial infections due to their ability to inhibit bacterial growth by interfering with folic acid synthesis. However, sulfonamides have also been repurposed for other therapeutic applications, including their use as scaffolds for designing anti-inflammatory and anticancer agents. The versatility of 4-chloro-oxypropylnaphthalenemonosulfonylamide (CAS No. 87904943) underscores its importance as a lead compound in drug discovery.

Future research on 4-chloro-oxypropylnaphthalenemonosulfonylamide (CAS No 87904943) will likely focus on optimizing its pharmacological profile through structure-based drug design techniques. By modifying specific functional groups or introducing new moieties, researchers aim to enhance its potency, selectivity, and bioavailability. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like 4-chloropropoxypyridinebenzenesulfonylamide (CAS No 87904943) are developed. AI algorithms can analyze vast datasets to identify potential drug candidates based on their structural features and predicted biological activities. This approach has accelerated the discovery process and led to the identification of novel therapeutic agents that might have been overlooked using traditional methods.

In conclusion,4-chloropropoxypyridinebenzenesulfonylamide (CAS No 87904943) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for researchers investigating new treatments for cancer、inflammation、and other diseases。 As our understanding of biological systems continues to evolve，compounds like this one will play an increasingly important role in shaping the future of medicine。